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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine

Cat. No.: B12970111

Get Quote

Executive Summary
This guide provides a technical evaluation of 1-(4-chlorophenyl)pentan-1-amine (1-CPPA), a

specific benzylic amine derivative, contrasting it with its structural analogs.[1] While often

overshadowed by its isomer 1-phenylpentan-2-amine (PPAP) or the ketone derivative 4-

chloropentedrone, 1-CPPA represents a distinct chemical space useful for probing the steric

and electronic tolerance of Monoamine Transporters (MATs).[1]

Key Differentiator: Unlike amphetamine-class stimulants (which are 2-amines), 1-CPPA is a 1-

amino derivative.[1] This benzylic amine structure significantly alters its metabolic stability and

binding mode compared to the more common psychostimulants, making it a critical reference

point for Structure-Activity Relationship (SAR) studies targeting the Dopamine (DAT) and

Serotonin (SERT) transporters.[1]

Chemical Identity & Physical Properties[2]
To understand the performance differences, we must first establish the physicochemical

baseline. The introduction of the chlorine atom at the para position and the extension of the

alkyl chain to five carbons (pentyl) creates a highly lipophilic molecule.[1]
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Table 1: Physicochemical Comparison

Property
1-(4-Cl)pentan-

1-amine

(Target)

1-

phenylpentan-

1-amine

(Parent)

1-

phenylpentan-

2-amine (PPAP)

4-

Chloroampheta

mine (4-CA)

Structure Class
Benzylic Amine

(Primary)

Benzylic Amine

(Primary)

Homobenzylic

Amine (Alpha-

alkyl)

Homobenzylic

Amine

CAS No. 91428-39-6 2964-09-2 56740-66-8 64-12-0

LogP (Predicted)
~4.2 (High

Lipophilicity)
~3.5 ~3.6 ~2.8

Electronic Effect

Electron

Withdrawing (σp

= 0.[1]23)

Neutral Neutral
Electron

Withdrawing

MAO

Susceptibility

High (Benzylic

oxidation)
High

Low (Steric

hindrance)
Low

Primary Target
SERT / DAT

(Mixed)
NET / DAT

DAT / NET

(Activity

Enhancer)

SERT

(Neurotoxic)

Analysis:

Lipophilicity: 1-CPPA is significantly more lipophilic than 4-CA.[1] This facilitates Blood-Brain

Barrier (BBB) penetration but also increases non-specific binding in in vitro assays.[1]

Metabolic Vulnerability: As a benzylic amine (amine attached to the carbon directly on the

ring), 1-CPPA is highly susceptible to oxidative deamination by Monoamine Oxidase (MAO)

and other oxidases, unlike PPAP or 4-CA which have an alpha-methyl group protecting the

amine.[1]
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The core utility of 1-CPPA lies in its selectivity profile.[1] The para-chloro substitution is a

classic medicinal chemistry modification known to shift selectivity towards the Serotonin

Transporter (SERT).[1]

Mechanism of Action: The "Hybrid" Profile
1-CPPA acts primarily as a Monoamine Reuptake Inhibitor (MRI).[1] However, its efficacy is

modulated by two competing structural features:[2]

The Pentyl Chain: Provides steric bulk that generally favors DAT/NET over SERT (as seen in

Pyrovalerone analogs).

The 4-Chloro Group: Strongly favors SERT binding (as seen in 4-Chloromethcathinone and

4-CA).[1]

Table 2: Predicted Binding Affinity Trends (Ki)
Note: Values are extrapolated from homologous series (phenylbutyl/pentylamines) where direct

experimental data is limited.[1]
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Target
1-(4-Cl)pentan-
1-amine

1-
phenylpentan-
1-amine

1-(4-Cl)butan-
1-amine

Interpretation

DAT ++ (Moderate) ++ +++

Pentyl chain aids

DAT binding; Cl

reduces it slightly

vs methyl.[1]

SERT +++ (High) + (Low) ++++

4-Cl is the driver.

The pentyl tail

dampens SERT

affinity compared

to the butyl

analog.[1]

NET ++ ++ ++

Generally retains

NET affinity

across the

series.

Neurotoxicity Risk Assessment
Critical Warning: 4-Chloro-substituted amphetamines (e.g., 4-CA) are known selective

serotonergic neurotoxins.[1]

Hypothesis: The longer pentyl chain of 1-CPPA may mitigate neurotoxicity by preventing the

molecule from being a substrate for the transporter (acting instead as a pure blocker), but

this has not been clinically verified.[1]

Protocol: Researchers must treat 1-CPPA as a potential neurotoxin until cleared by

immunohistochemistry assays (e.g., GFAP staining or 5-HT depletion studies).[1]

Synthesis & Production Protocols
For research applications, the synthesis of 1-CPPA requires high fidelity to avoid contamination

with the imine intermediate.[1]
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Method A: Reductive Amination (Recommended)
This route is preferred for its mild conditions and high yield.[1]

Reagents:

Precursor: 1-(4-chlorophenyl)pentan-1-one (Valerophenone derivative)[1]

Amine Source: Ammonium Acetate (

)[1]

Reducing Agent: Sodium Cyanoborohydride (

)[1]

Solvent: Methanol (

)[1]

Step-by-Step Protocol:

Dissolution: Dissolve 10 mmol of 1-(4-chlorophenyl)pentan-1-one in 50 mL dry MeOH.

Imine Formation: Add 100 mmol (10 eq) of Ammonium Acetate. Stir at RT for 30 minutes.

Reduction: Cool to 0°C. Slowly add 15 mmol (1.5 eq) of

in portions.

Reaction: Allow to warm to RT and stir for 24 hours. Monitor via TLC (Mobile phase:

DCM/MeOH 9:1).

Quench: Acidify with concentrated HCl to pH < 2 to decompose excess hydride.

Isolation: Basify with NaOH to pH > 12. Extract 3x with DCM.

Purification: Convert to Hydrochloride salt using ethereal HCl for stability.

Visual Workflow: Synthesis Logic
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Reaction Conditions

1-(4-Cl)pentan-1-one

Intermediate Imine

 Condensation (MeOH) 

NH4OAc
1-(4-Cl)pentan-1-amine

 Reduction 

NaCNBH3

Temp: 0°C -> RT

Time: 24h

Click to download full resolution via product page

Figure 1: Reductive amination pathway for the synthesis of 1-(4-chlorophenyl)pentan-1-
amine.

Experimental Validation: Uptake Inhibition Assay
To objectively compare 1-CPPA against alternatives, a functional uptake assay using HEK293

cells stably expressing hDAT, hSERT, or hNET is required.

Protocol: High-Throughput Neurotransmitter Uptake
Materials:

HEK293 cells (hDAT/hSERT/hNET).[3]

Radioligands:

,

,

.[1]
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Reference Standards: Cocaine (Non-selective), Fluoxetine (SERT), Desipramine (NET).[1]

Workflow:

Seeding: Plate cells at 50,000 cells/well in 96-well Poly-D-Lysine coated plates. Incubate

24h.

Drug Application: Replace medium with Krebs-Ringer-HEPES buffer containing 1-CPPA

(Range: 1 nM to 100

).[1]

Incubation: Incubate for 10 min at 37°C.

Uptake Initiation: Add 20 nM of respective radioligand. Incubate 5-10 min.

Termination: Rapidly wash cells 3x with ice-cold buffer.

Quantification: Lyse cells with 1% SDS and measure radioactivity via Liquid Scintillation

Counting.

Analysis: Fit data to non-linear regression (Sigmoidal dose-response) to calculate

.

SAR Decision Logic
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Figure 2: Structure-Activity Relationship (SAR) logic flow for predicting transporter selectivity

and stability.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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